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Compound of Interest

Compound Name: alpha-Fenchene

cat. No.: B1205761

Proper disposal of alpha-Fenchene is critical for ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to manage and dispose of alpha-Fenchene waste in accordance
with safety regulations. Adherence to these protocols is essential to mitigate risks associated
with its handling.

Safety and Hazard Summary

Alpha-Fenchene (CAS No: 471-84-1) is a monoterpene that presents several hazards.[1][2][3]
It is crucial to understand these risks before handling the substance.

GHS Hazard Classification:
o Aspiration Hazard, Category 1: May be fatal if swallowed and enters airways.[1][4]

e Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 2: Toxic to
aquatic life with long lasting effects.[1][4]

» Flammable Solid, Category 2: As part of a mixture, it may be classified as a flammable solid.

[5]
Precautionary Statements:

e Prevention: Avoid release to the environment (P273).[1][4]
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» Response: If swallowed, get emergency medical help immediately (P301+P316).[1][4] Do
NOT induce vomiting (P331).[1][4] Collect spillage (P391).[4]

» Storage: Store locked up (P405).[1][4]

o Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations (P501).[1][4]

Quantitative Data and Physical Properties

The physical and chemical properties of alpha-Fenchene are important for its safe handling
and storage.

Property Value Source(s)

Molecular Formula CioH16 [11[2][3]

Molecular Weight 136.24 g/mol [2][3]

CAS Number 471-84-1 [21[3][5]

Appearance Colorless Liquid Inferred from properties
Boiling Point ~147.2 - 158.6 °C [2][6]

Flash Point ~35 °C (95 °F) [2][7]

Density ~0.86 - 0.88 g/cm3 [2][6]

Solubility Insoluble in water.[7] [7]

Experimental Protocols: Disposal Procedure

The proper disposal of alpha-Fenchene is a critical experimental protocol in itself, involving
segregation, containment, labeling, and transfer of the hazardous waste.

Personal Protective Equipment (PPE)

Before handling alpha-Fenchene, ensure appropriate PPE is worn.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]
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o Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious
clothing.[4]

e Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4]

Spill Response Protocol

In the event of a spill, follow these procedures immediately:

Remove Ignition Sources: Eliminate all flames, sparks, and hot surfaces from the area.[4]
o Ensure Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.[4]

o Containment: Prevent further spillage or leakage if it is safe to do so.[4] Do not let the
chemical enter drains.[4]

o Cleanup: Use spark-proof tools and explosion-proof equipment.[4] Absorb the spill with an
inert material (e.g., vermiculite, dry sand) and collect it for disposal.[4]

» Disposal of Cleanup Materials: All contaminated materials should be placed in a suitable,
closed container and disposed of as hazardous waste.[4]

Step-by-Step Disposal Plan

This protocol outlines the mandatory steps for disposing of alpha-Fenchene waste.
e Segregation of Waste:
o alpha-Fenchene is a non-halogenated organic solvent.

o Designate a specific, clearly labeled waste container for "Non-Halogenated Organic
Waste".[8]

o Crucially, do not mix alpha-Fenchene with halogenated solvents, acids, bases, or
oxidizers.[8][9] Mixing waste streams complicates disposal and can cause dangerous
reactions.[9][10]
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e Container Selection:

o Use a container made of a compatible material, such as high-density polyethylene (HDPE)
or glass.[8][10] The original product container is often the best choice for waste.[11]

o Ensure the container has a tightly fitting cap and is in good condition, free from leaks.[8]
[11]

e Labeling:

o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is
added.[10]

o The label must include:

The words "Hazardous Waste".[9]

The full chemical name: "alpha-Fenchene" (do not use formulas or abbreviations).[8][9]

The specific hazards: "Flammable, Aspiration Hazard, Environmental Hazard".[9]

The date the container becomes full.[9]
o Storage (Satellite Accumulation Area):

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA),
which must be at or near the point of waste generation.[9][12]

o The SAA should be a secondary containment system (e.g., a tray or cabinet) to prevent
spills from spreading.

o Keep the waste container closed at all times except when adding waste.[8][12]
e Arrange for Disposal:

o Once the container is full, or within one year of the start date (whichever comes first),
contact your institution's Environmental Health & Safety (EHS) office for pickup.[9][12]
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o Follow your institution's specific procedures for requesting a hazardous waste pickup.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of alpha-Fenchene.

1. Identify Waste
alpha-Fenchene
(Non-Halogenated)

2. Segregate Waste

Use designated '‘Non-Halogenated
Organic Waste' container.

3. Select & Label Container
- Compatible Material (Glass, HDPE)
- Affix '"Hazardous Waste' Label
- List Chemical Name & Hazards

4. Store in SAA
- At or near point of generation
- Secondary Containment
- Keep container closed

5. Arrange EHS Pickup
- Contact Environmental Health & Safety
- Follow institutional procedures

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of alpha-Fenchene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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